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Compound of Interest

Compound Name: 2-Methylpentadecane

Cat. No.: B072749 Get Quote

An In-depth Technical Guide on the Physical
Properties of 2-Methylpentadecane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Methylpentadecane, a branched-chain alkane. The data presented herein is crucial for

professionals in research, chemical synthesis, and drug development who may utilize this

compound as a solvent, a component in formulations, or a reference standard. This document

outlines its boiling point, melting point, and density, supported by general experimental

methodologies for their determination.

Core Physical Properties
2-Methylpentadecane (C₁₆H₃₄) is a colorless liquid under standard conditions.[1][2] Its

physical characteristics are essential for predicting its behavior in various chemical and

physical processes.

Quantitative Data Summary
The physical properties of 2-Methylpentadecane are summarized in the table below. The

presented values are a consensus from multiple reliable sources.
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Physical Property Value Units

Boiling Point ~281.6 - 282 °C[1][2][3][4]

Melting Point -7 °C[1][2][4]

Density ~0.77 g/cm³[1]

Note: Slight variations in reported values can be attributed to different experimental conditions

and purity levels of the substance.

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 2-
Methylpentadecane are not readily available in the public domain, this section outlines the

general and widely accepted methodologies for determining the boiling point, melting point, and

density of similar organic compounds.

Boiling Point Determination
A common and effective method for determining the boiling point of a liquid organic compound

is the Thiele Tube Method.[5][6] This technique is particularly advantageous as it requires only

a small sample size.[6]

Methodology:

A small amount of the liquid sample (less than 0.5 mL) is placed in a small test tube or vial.

[6]

A capillary tube, sealed at one end, is inverted and placed into the liquid sample.

The entire assembly is attached to a thermometer and placed in a Thiele tube containing a

high-boiling point oil.

The Thiele tube is gently heated, and the temperature is monitored.

As the liquid is heated, a steady stream of bubbles will emerge from the inverted capillary

tube.
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The heat source is then removed, and the liquid is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.

Melting Point Determination
For compounds that are solid at or near room temperature, the Capillary Method is a standard

technique for determining the melting point.[7] Given that 2-Methylpentadecane has a melting

point of -7°C, this procedure would require a cooling bath.

Methodology:

A small, finely powdered sample of the solidified compound is packed into a capillary tube.[8]

The capillary tube is placed in a melting point apparatus, which typically consists of a heated

metal block or an oil bath.[5]

The sample is heated at a controlled rate.

The melting point range is observed and recorded from the temperature at which the first

droplet of liquid appears to the temperature at which the entire sample becomes a clear

liquid.[5] For substances with a sub-zero melting point, a cryostat or a suitable cooling bath

would be employed to control the temperature descent and subsequent slow warming.

Density Determination
The density of liquid compounds can be accurately measured using a vibrating tube

densimeter.[9][10] This instrument measures the change in the resonant frequency of a U-

shaped tube when it is filled with the sample liquid.

Methodology:

The instrument is calibrated using fluids of known density, such as dry air and pure water.

The sample of 2-Methylpentadecane is injected into the clean, dry U-tube.

The tube is set into oscillation, and the instrument measures the resonant frequency.
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The density of the sample is then calculated from the measured frequency and the

calibration constants. The temperature of the sample is precisely controlled during the

measurement as density is temperature-dependent.

Visualized Workflow
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a liquid organic compound.
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Caption: A generalized workflow for the determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

